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Get Quote

Executive Summary & Chemical Profile[1][2]

4-Cyclopropoxy-5-nitronicotinonitrile is a highly functionalized pyridine building block
characterized by a "push-pull" electronic system.[1] The electron-withdrawing nitro (-NO

) and nitrile (-CN) groups at positions 5 and 3, respectively, activate the core, while the
cyclopropoxy group at position 4 acts as a lipophilic, metabolically stable bioisostere for
methoxy or ethoxy groups.

This scaffold is particularly valuable in the design of Type | and Type Il Kinase Inhibitors and
Phosphodiesterase (PDE) Inhibitors, where the 3,4,5-trisubstitution pattern allows for precise
vector exploration in the ATP-binding pocket.

Chemical Specifications
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Property Data
IUPAC Name 4-cyclopropoxy-5-nitropyridine-3-carbonitrile
CAS Number 1243472-01-6
C
H
Molecular Formula N
O
Molecular Weight 205.17 g/mol
Core Scaffold 3,4,5-Trisubstituted Pyridine

Nitro (Reducible), Nitrile
Key Functionality (Hydrolyzable/Cyclizable), Cyclopropoxy (Stable
Ether)

Soluble in DMSO, DMF, EtOAc; Sparingly

Solubilit
Y soluble in Water

Synthetic Utility & Mechanism of Action[2][7]
The "Linchpin" Role in Synthesis

The utility of 4-Cyclopropoxy-5-nitronicotinonitrile lies in its orthogonal reactivity.[1] It serves
as a branching point for divergent synthesis:

e C-3 Nitrile: Precursor to amides (primary/secondary), carboxylic acids, or heterocycles (e.g.,
tetrazoles, oxadiazoles).[1]

e C-5 Nitro: Precursor to the C-5 amine, which is essential for forming amide/urea linkers
common in kinase inhibitors (e.g., the "hinge binder" region).[1]

e C-4 Cyclopropoxy: A robust ether linkage that resists dealkylation by cytochrome P450
enzymes better than linear alkyl ethers, extending in vivo half-life (
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)-[1]

Mechanistic Insight: The Cyclopropyl Advantage

Incorporating a cyclopropyl group at the 4-position affects the physicochemical profile:
e Lipophilicity (
): Increases lipophilicity compared to a methoxy group, improving membrane permeability.[1]

o Conformational Restriction: The rigidity of the cyclopropyl ring can lock the ether oxygen into
a specific conformation, potentially reducing the entropic penalty upon protein binding.[1]

o Metabolic Shielding: The strained C-H bonds of the cyclopropane ring are stronger (approx.
106 kcal/mol) than typical methylene C-H bonds, retarding oxidative metabolism.[1]

Detailed Experimental Protocols
Protocol A: Synthesis of the Core Scaffold ()

If starting from the precursor 4-chloro-5-nitronicotinonitrile.[1]
Objective: Install the cyclopropoxy group via Nucleophilic Aromatic Substitution (

). The 4-position is highly activated by the ortho-nitro and ortho-cyano groups.[1]

Reagents:

e 4-Chloro-5-nitronicotinonitrile (1.0 eq)[1]

e Cyclopropanol (1.2 eq)

e Sodium Hydride (60% dispersion in oil, 1.5 eq)
e THF (Anhydrous, 10 V)

Procedure:

o Activation: In a flame-dried flask under
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, dissolve Cyclopropanol (1.2 eq) in anhydrous THF at 0°C.

o Deprotonation: Carefully add NaH (1.5 eq) portion-wise.[1] Stir for 30 min at 0°C to generate
sodium cyclopropoxide. Caution:

gas evolution.

» Addition: Dropwise add a solution of 4-Chloro-5-nitronicotinonitrile (1.0 eq) in THF. The
solution will likely darken (deep yellow/orange).[1]

e Reaction: Allow to warm to Room Temperature (RT). Monitor by TLC/LCMS (approx. 2—4
hours).[1] The electron-deficient ring facilitates rapid substitution.[1]

e Workup: Quench with sat.

.[1] Extract with EtOAc (3x).[1][2] Wash combined organics with brine, dry over

, and concentrate.

Purification: Flash column chromatography (Hexane/EtOAc gradient).

Protocol B: Chemoselective Nitro Reduction

Objective: Reduce the C-5 nitro group to an amine without reducing the C-3 nitrile or cleaving
the C-4 ether.[1]

Reagents:

4-Cyclopropoxy-5-nitronicotinonitrile (1.0 eq)[1][3][4]

Iron Powder (5.0 eq)

Ammonium Chloride (

, 10.0 eq)

Solvent: EtOH/Water (4:1)

Procedure:
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e Setup: Suspend the starting material in EtOH/Water.[1]

¢ Addition: Add Fe powder and

o Reflux: Heat to 70—-80°C with vigorous stirring. Monitor by LCMS for the disappearance of
the nitro peak (

) and appearance of the aniline (

or

depending on ionization).

o Note: Avoid catalytic hydrogenation (

) if possible, as it may partially reduce the nitrile to a methylamine or cause hydrogenolysis
of the cyclopropyl ether (though the latter is rare under mild conditions).

« Filtration: Filter hot through a Celite pad to remove iron residues.[1] Wash with MeOH.
« |solation: Concentrate filtrate. Partition between

and EtOAc.[1] The product, 5-amino-4-cyclopropoxynicotinonitrile, is often used directly in
the next step.[1]

Protocol C: Cyclization to Pyrido[3,4-d]pyrimidine
Systems

Objective: Generate a bicyclic core for kinase inhibition.

Concept: The resulting 5-amino-4-cyclopropoxy-3-cyano-pyridine is a "push-pull" alkene
equivalent.[1] However, standard cyclization usually requires a 1,2-relationship.[1] Here, the
amine (C5) and nitrile (C3) are meta (1,3). Correction: To form a fused ring bridging C3 and C5,
one would typically need a functional group at C4.[1] Since C4 is -OR, this scaffold is best used
as a polysubstituted pyridine core rather than a fused ring precursor, OR the nitrile is
hydrolyzed to an amide which then directs ortho-lithiation/functionalization.[1]
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Alternative High-Value Pathway:Conversion to 3,5-Diamino Pyridines.
e Hydrolyze C-3 CN

(Amide).[1]
o Hoffmann Rearrangement of Amide

Amine.[1]

e Result: 3,5-Diamino-4-cyclopropoxypyridine.[1] This is a privileged scaffold for bis-amide
kinase inhibitors.[1]

Visualization: Synthetic Workflow & Logic

5-Amino-4-cyclopropoxy-
nicotinonitrile

4-Chloro-5-nitronicotinonitrile
(Precursor)

tivation SNAr Reaction
(Cyclopropanol/NaH)

MRS 4-Cyclopropoxy-5-nitronicotinonitrile
(The Scaffold)
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(H202/NaOH)

Click to download full resolution via product page

Caption: Divergent synthetic pathways from the 4-Cyclopropoxy-5-nitronicotinonitrile core to
bioactive scaffolds.[5]

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action
Ensure anhydrous conditions.
o Moisture in [1] Use fresh NaH. Allow
Low Yield in Cyclopropanol/THF;

Incomplete deprotonation.[1]

evolution to cease before

adding the pyridine.[1]

Nitrile Hydrolysis during
Reduction

Reaction pH too acidic or

basic; Temperature too high.[1]

Use Fe/NH

ClI (neutral conditions) instead
of SnCl

/HCI. Avoid strong bases.[1]

Over-reduction (De-

halogenation)

If CI/Br substituents are

present elsewhere.[1]

Monitor reaction closely. Iron
reduction is generally
chemoselective and spares

halogens.[1]

Solubility Issues

Product is highly
crystalline/lipophilic.

Use DMF or DMAc as

cosolvents during workup.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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